Cas no 2248383-64-2 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3-difluoropyridine-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3-difluoropyridine-4-carboxylate
• CAS No: 2248383-64-2
• MF: C₁₄H₆F₂N₂O₄
• MW: 304.205250263214
• CID: 6085385
• PubChem ID: 165905078
• Update Time: 2025-10-29

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3-difluoropyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3-difluoropyridine-4-carboxylate
• 2248383-64-2
• EN300-6514623

• Inchi： 1S/C14H6F2N2O4/c15-10-9(5-6-17-11(10)16)14(21)22-18-12(19)7-3-1-2-4-8(7)13(18)20/h1-6H
• InChI Key： KCAZZRAQVNERHA-UHFFFAOYSA-N
• SMILES： FC1C(=NC=CC=1C(=O)ON1C(C2C=CC=CC=2C1=O)=O)F

Computed Properties

• Exact Mass: 304.02956300g/mol
• Monoisotopic Mass: 304.02956300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 76.6Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3-difluoropyridine-4-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3-difluoropyridine-4-carboxylate (CAS No: 2248383-64-2)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3-difluoropyridine-4-carboxylate, identified by its CAS number 2248383-64-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by its intricate structural framework, which includes both isoindole and pyridine moieties. The presence of 1,3-dioxo and difluoropyridine functional groups imparts unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery and molecular design.

The structural complexity of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3-difluoropyridine-4-carboxylate suggests potential applications in the development of novel therapeutic agents. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict its biological activity with greater precision. The compound's dual functionality—combining the bioisosteric properties of isoindole with the electron-withdrawing effects of the 1,3-dioxo group—may contribute to its ability to interact with biological targets in a highly specific manner.

In the context of contemporary pharmaceutical research, this compound has been investigated for its potential role in modulating enzyme activity and receptor binding. Studies have indicated that the difluoropyridine moiety can enhance metabolic stability while maintaining binding affinity to key pharmacological targets. Such characteristics are particularly valuable in the design of next-generation drugs that require prolonged half-life and reduced susceptibility to degradation.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3-difluoropyridine-4-carboxylate presents both challenges and opportunities for synthetic chemists. The integration of multiple heterocyclic systems necessitates careful consideration of reaction conditions and protecting group strategies. However, recent innovations in transition-metal-catalyzed cross-coupling reactions have streamlined the synthesis of complex molecules like this one, making it more accessible for large-scale production and further functionalization.

From a medicinal chemistry perspective, the unique structural features of this compound make it an attractive scaffold for derivative development. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune its pharmacokinetic properties and therapeutic efficacy. For instance, the incorporation of polar or lipophilic groups could enhance its solubility or membrane permeability, respectively—a critical consideration for drug formulation.

The potential applications of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3-difluoropyridine-4-carboxylate extend beyond traditional small-molecule drug development. Its structural motifs have been explored in the design of bioconjugates and prodrugs, where it serves as a versatile linker or carrier molecule. Such applications leverage its ability to undergo selective cleavage or activation under specific biological conditions, enabling controlled release of active pharmaceutical ingredients.

Recent preclinical studies have highlighted the compound's promise in addressing complex diseases characterized by aberrant signaling pathways. By targeting key enzymes or receptors involved in inflammation, cancer progression, or neurodegeneration, this molecule may offer therapeutic benefits that complement existing treatments. The growing body of evidence supporting its efficacy underscores the importance of continued research into its mechanisms of action and potential clinical utility.

The role of computational methods in understanding the behavior of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,3-difluoropyridine-4-carboxylate cannot be overstated. Advanced algorithms for molecular dynamics simulations and quantum mechanical calculations have provided insights into how this compound interacts with biological macromolecules at an atomic level. These insights are invaluable for guiding experimental efforts and optimizing lead compounds before they enter clinical trials.

In conclusion,1,3-dioxo-2,3-dihydro-1H-isoindol-ylyl 2-hydroxy-(E)-5-(trifluoromethylidene)-6-methylpyridin-one represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities position it as a cornerstone molecule for future drug discovery initiatives. As research progresses，this compound is likely to play an increasingly important role in addressing unmet medical needs across multiple therapeutic areas.